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Compound of Interest

Compound Name: 5-Bromo-2-methylpyridin-3-amine

Cat. No.: B1289001

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and
properties of 5-Bromo-2-methylpyridin-3-amine, a heterocyclic building block with
applications in medicinal chemistry and materials science.

Molecular and Physical Properties

The fundamental characteristics of 5-Bromo-2-methylpyridin-3-amine are summarized in the
table below, providing a clear reference for key quantitative data.
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Property Value Source
Molecular Formula C6H7BrN2 [1112]
Molecular Weight 187.04 g/mol [1][2][3]14]
5-bromo-2-methylpyridin-3-
IUPAC Name _ [2]
amine
CAS Number 914358-73-9 [11[2]
Canonical SMILES CC1=NC=C(C(=C1)N)Br

INChl=1S/C6H7BrN2/c1-4-

InChl 6(8)2-5(7)3-9-4/h2- [2]
3H,8H2,1H3
CBAXYISWNGGXOZ-

InChlKey [2]

UHFFFAOYSA-N

Molecular Structure

The molecular structure of 5-Bromo-2-methylpyridin-3-amine consists of a pyridine ring
substituted with a bromine atom at the 5-position, a methyl group at the 2-position, and an
amine group at the 3-position. This arrangement of functional groups makes it a valuable
intermediate in the synthesis of more complex molecules.

Figure 1: 2D molecular structure of 5-Bromo-2-methylpyridin-3-amine.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 5-Bromo-2-methylpyridin-3-
amine are typically proprietary to chemical suppliers or are detailed in specific research
publications. For researchers requiring this compound, it is recommended to consult the
documentation provided by the supplier, which often includes certificates of analysis with data
from techniques such as NMR, HPLC, and LC-MS. These documents provide confirmation of
the compound's identity and purity.

For synthetic procedures, a thorough literature search of chemical databases such as
PubChem, SciFinder, or Reaxys is advised, using the CAS number (914358-73-9) to identify
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relevant publications detailing its synthesis.

Logical Workflow for Compound Information
Retrieval

The process of gathering and verifying information about a chemical compound like 5-Bromo-
2-methylpyridin-3-amine follows a structured workflow.
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Figure 2: Workflow for chemical compound information retrieval and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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